3-Chloro-5-(4-ethylthiophenyl)phenol

• IUPAC Name: 3-chloro-5-(4-ethylsulfanylphenyl)phenol
• InChI: InChI=1S/C14H13ClOS/c1-2-17-14-5-3-10(4-6-14)11-7-12(15)9-13(16)8-11/h3-9,16H,2H2,1H3
• InChI Key: KENCQPUSOBRMFZ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)C2=CC(=CC(=C2)Cl)O
• Molecular Formula: C14H13ClOS
• Molecular Weight: 264.8 g/mol
• CAS No.: 1261951-64-7

Description

3-Chloro-5-(4-ethylthiophenyl)phenol is a halogenated phenolic compound characterized by a central phenol ring substituted with a chlorine atom at the 3-position and a 4-ethylthiophenyl group at the 5-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-5-(4-ethylthiophenyl)phenol can be achieved through several methods. One common approach involves the nucleophilic aromatic substitution reaction. This method typically requires the presence of a strong nucleophile and an electron-withdrawing group on the aromatic ring to facilitate the substitution .

Industrial Production Methods

Industrial production of phenols, including 3-Chloro-5-(4-ethylthiophenyl)phenol, often involves large-scale nucleophilic aromatic substitution reactions. These reactions are carried out under controlled conditions to ensure high yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions

3-Chloro-5-(4-ethylthiophenyl)phenol undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄).

Substitution: Common nucleophiles include hydroxide ions (OH⁻) and alkoxide ions (RO⁻).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of 3-Chloro-5-(4-ethylthiophenyl)phenol may yield corresponding quinones, while reduction may yield the corresponding alcohols.

Scientific Research Applications

3-Chloro-5-(4-ethylthiophenyl)phenol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: It is investigated for its potential therapeutic effects, such as anti-inflammatory and anticancer activities.

Industry: It is used in the production of polymers, adhesives, and coatings due to its chemical stability and reactivity.

Mechanism of Action

The mechanism of action of 3-Chloro-5-(4-ethylthiophenyl)phenol involves its interaction with specific molecular targets and pathways. For example, its antimicrobial activity may be due to its ability to disrupt bacterial cell membranes, while its antioxidant activity may be due to its ability to scavenge free radicals .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The table below compares 3-Chloro-5-(4-ethylthiophenyl)phenol with key analogs:

Compound Name	Molecular Formula	Substituents	Molar Mass (g/mol)	Key Properties/Applications	Reference
3-Chloro-5-(4-ethylthiophenyl)phenol	C₁₄H₁₃ClOS	Cl (3-), 4-ethylthiophenyl (5-)	~264.77 (calc.)	High lipophilicity; potential agrochemical intermediate	Inferred
3-Chloro-5-(4-hydroxymethylphenyl)phenol	C₁₃H₁₁ClO₂	Cl (3-), 4-hydroxymethylphenyl (5-)	234.68	Increased polarity due to -CH₂OH; pharmaceutical intermediate
3-Chloro-5-(methylsulfanyl)phenol	C₇H₇ClOS	Cl (3-), -S-CH₃ (5-)	174.65	Lower molecular weight; higher volatility
4-Chloro-3-(hydroxymethyl)phenol	C₇H₇ClO₂	Cl (4-), -CH₂OH (3-)	174.58 (calc.)	Ortho-substitution enhances hydrogen bonding
3-Chloro-5-(pentafluorothio)phenol	C₆H₂ClF₅S	Cl (3-), -S-CF₅ (5-)	Not reported	Extreme electronegativity; inertness in reactions

Key Observations:

• Electronic Properties: Electron-donating ethylthio groups may stabilize the phenol’s aromatic ring via resonance, contrasting with electron-withdrawing pentafluorothio (-S-CF₅) groups, which reduce reactivity .
• Positional Isomerism: Chlorine at the 3-position (meta) vs. 4-position (para) in analogs like 4-Chloro-3-(hydroxymethyl)phenol affects steric interactions and hydrogen-bonding capacity .